N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide

• IUPAC Name: N-[4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl]benzamide
• InChI: InChI=1S/C22H17N3O2/c1-15-7-5-6-10-19(15)20-24-22(27-25-20)17-11-13-18(14-12-17)23-21(26)16-8-3-2-4-9-16/h2-14H,1H3,(H,23,26)
• InChI Key: LQYCQVURENOTJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol

Description

N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide, also known as OTD-002, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide is not fully understood, but it is believed to work through multiple pathways. It has been found to inhibit the activity of various enzymes and proteins involved in cancer cell growth and inflammation. Additionally, it has been shown to modulate the expression of genes involved in oxidative stress and apoptosis.
Biochemical and Physiological Effects:
N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and decrease inflammation. Additionally, it has been found to reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has shown low toxicity in animal studies. However, its efficacy in treating diseases in humans is still unknown, and further research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Additionally, it may have potential therapeutic benefits in other diseases such as diabetes and cardiovascular disease. Further research is needed to determine its safety and efficacy in humans and to identify its optimal dosage and administration.

Synthesis Methods

N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide is synthesized through a multistep process that involves the reaction of o-tolyl hydrazine with 2-chlorobenzoyl chloride to form 3-(o-tolyl)-1,2,4-oxadiazol-5-amine. This intermediate is then reacted with 4-bromoacetophenone to obtain N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)acetamide. Finally, the compound is converted to N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide through a reaction with benzoyl chloride.

Scientific Research Applications

N-(4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)benzamide has shown promising results in scientific research for its potential therapeutic benefits in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, anti-tumor, and anti-oxidant properties. The compound has been tested in vitro and in vivo for its efficacy in treating diseases such as breast cancer, lung cancer, colon cancer, and Alzheimer's disease.